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Compound of Interest

Compound Name: Propanenitrile-25

Cat. No.: B1584105

An In-depth Technical Guide to the Physical and Chemical Properties of Propanenitrile

An important note on "Propanenitrile-25": The designation "Propanenitrile-25" is listed in the
National Institute of Standards and Technology (NIST) database as an isotopologue of
propanenitrile.[1][2] An isotopologue is a molecule that has at least one atom with a different
number of neutrons than the most common form. However, specific physical and chemical
property data for this particular isotopologue are not detailed in publicly available literature. This
guide will focus on the well-documented properties of the standard propanenitrile molecule
(CAS Number: 107-12-0).

Introduction

Propanenitrile, also known as propionitrile or ethyl cyanide, is a simple aliphatic nitrile with the
chemical formula CH3CH2CN.[3] It is a colorless liquid characterized by a sweetish, ethereal
odor.[3][4] Propanenitrile serves as a versatile solvent and a valuable precursor in the
synthesis of other organic compounds, making it significant in both laboratory and industrial
settings.[3][5][6] Its reactivity is primarily centered around the cyano (-C=N) functional group,
which can undergo transformations to yield various derivatives such as carboxylic acids and
primary amines.[5]

Physical and Spectroscopic Properties

The physical and spectroscopic data for propanenitrile are summarized below. These
properties are crucial for its handling, purification, and identification.
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Physical Properties

The fundamental physical constants for propanenitrile are presented in Table 1.

Property Value Reference(s)
IUPAC Name Propanenitrile [4]
Synonyms Propionitrile, Ethyl cyanide, (R4
Cyanoethane
CAS Number 107-12-0 [11[3]
Molecular Formula CsHsN [3][7]
Molar Mass 55.08 g-mol~1 [11[3][4]
Appearance Colorless liquid [3][4]
Odor Sweetish, pleasant, ethereal [3114]
Density 0.772 g/mL at 25 °C [31[7]
Melting Point -93°Cto -86 °C [31[7]
Boiling Point 97 °C [31[7]
Flash Point 2 °C (Closed Cup) [4]

Refractive Index (n_D2°)

1.366

[317]

Solubility

Propanenitrile is a polar aprotic solvent.[4] Its solubility in water and common organic solvents

is a key characteristic for its application in chemical reactions.[5]
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Solvent Solubility Reference(s)
10-11.9 g/100 mL at 20-23 °C

Water [31141(7]
(Good)

Ethanol Miscible [41[5]

Diethyl Ether Miscible [41[5]

Ketones Soluble [5]

Dimethylformamide Miscible [7]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of

propanenitrile.

Spectroscopy Key Data /| Peaks Reference(s)
Data available on NIST

Infrared (IR) [1][2]
WebBook
0 ~1.30 ppm (triplet, 3H, -CHs),

1H NMR 0 ~2.36 ppm (quartet, 2H, - [8]
CHz2-)
Molecular lon (M*) peak at m/z

Mass Spectrometry (MS) [1]

=55

Chemical Properties and Reactivity

The chemical behavior of propanenitrile is dominated by the electrophilic carbon atom and the

nucleophilic nitrogen atom of the nitrile group. It is incompatible with strong acids, bases,

oxidizing agents, and reducing agents.[4][9]

Hydrolysis

Nitriles can be hydrolyzed to produce carboxylic acids. This reaction can be catalyzed by either

an acid or a base and typically requires heating.[9] The process occurs in two stages, with an
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amide intermediate being formed first.[10][11]

o Acid-Catalyzed Hydrolysis: Propanenitrile is heated with a dilute acid, such as agueous
sulfuric or hydrochloric acid, to yield propanoic acid and an ammonium salt.[10][12][13]

o Base-Catalyzed Hydrolysis: Heating propanenitrile with an aqueous base, like sodium
hydroxide, produces a salt of the carboxylic acid (sodium propanoate) and ammonia.[11][12]
Subsequent acidification is required to isolate the free propanoic acid.[12]

Reduction

The carbon-nitrogen triple bond in propanenitrile can be reduced to form a primary amine or,
under different conditions, an aldehyde.

e Reduction to Primary Amines: Propanenitrile can be reduced to propylamine
(CH3CH2CH2zNH:2) using strong reducing agents like lithium tetrahydridoaluminate (LiAIH4) in
an ether solvent, followed by an acidic workup.[14][15] Catalytic hydrogenation using
hydrogen gas with a metal catalyst (such as palladium, platinum, or Raney nickel) at
elevated temperature and pressure also yields the primary amine.[14][16]

» Reduction to Aldehydes: The use of a milder reducing agent, such as diisobutylaluminium
hydride (DIBAL-H), allows for the partial reduction of the nitrile. Subsequent hydrolysis of the
resulting imine intermediate yields propanal.[15][16]

Experimental Protocols

The following sections detail common laboratory procedures involving propanenitrile.

Synthesis of Propanenitrile from 1-Bromopropane

This method illustrates a nucleophilic substitution reaction to form a new carbon-carbon bond.
e Reaction: CH3CH2CH2Br + KCN - CH3CH2CN + KBr

o Methodology: A solution of potassium cyanide in ethanol is prepared. 1-bromopropane is
added to this solution. The mixture is heated under reflux. Heating under reflux involves
heating the mixture in a flask with a condenser attached vertically to prevent the loss of
volatile reactants and products.[17] The ethanolic solvent is crucial, as the presence of water
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can lead to the formation of propan-1-ol as a side product.[17] After the reaction is complete,
the product, propanenitrile, is separated from the reaction mixture by distillation.
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Synthesis of Propanenitrile via Nucleophilic Substitution

1-Bromopropane +
Potassium Cyanide (in Ethanol)

Reaction

Heat under Reflux

Purification

Propanenitrile +
Potassium Bromide
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Acid-Catalyzed Hydrolysis of Propanenitrile
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Reduction of Propanenitrile to Propylamine

Propanenitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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